Cas no 607-88-5 (p-Tolyl salicylate)

• Product Name: p-Tolyl salicylate
• CAS No: 607-88-5
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• MDL: MFCD00059616
• CID: 510389
• PubChem ID: 87575649
• Update Time: 2026-04-29

p-Tolyl salicylate Chemical and Physical Properties

Names and Identifiers

• p-Tolyl Salicylate
• (4-methylphenyl) 2-hydroxybenzoate
• Benzoic acid,2-hydroxy-, 4-methylphenyl ester
• 4-Methylphenyl 2-hydroxybenzoate
• 4-Methylphenyl salicylate
• 4-Methyl-phenyl-salicylat
• EINECS 210-144-8
• p-Cresyl salicylate
• p-Tolylsalicylat
• salicylic acid p-tolyl ester
• Salicylsaeure-<4>tolylester
• Salicylsaeure-p-tolylester
• Salicylic Acid 4-Methylphenyl Ester
• p-tolyl 2-hydroxybenzoate
• Salicylic acid, p-tolyl ester
• Benzoic acid, 2-hydroxy-, 4-methylphenyl ester
• 8S7I019XJF
• p-TolylSalicylate
• DSSTox_RID_82386
• DSSTox_CID_27508
• DSSTox_GSID_47508
• SCH
• p-Tolyl salicylate

• MDL： MFCD00059616
• Inchi： 1S/C14H12O3/c1-10-6-8-11(9-7-10)17-14(16)12-4-2-3-5-13(12)15/h2-9,15H,1H3
• InChI Key： AMYKXJAXRJCLCV-UHFFFAOYSA-N
• SMILES： O(C(C1=C([H])C([H])=C([H])C([H])=C1O[H])=O)C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H]
• BRN： 2114441

Computed Properties

• Exact Mass: 228.07900
• Monoisotopic Mass: 228.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 4.1
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.2196 (rough estimate)
• Melting Point: 35.0 to 40.0 deg-C
• Boiling Point: 310.05°C (rough estimate)
• Flash Point: 134.7°C
• Refractive Index: 1.5557 (estimate)
• PSA: 46.53000
• LogP: 2.91980

p-Tolyl salicylate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302-H315
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P501
• RTECS：VO6800000
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones